Cas no 851132-20-2 (2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 851132-20-2
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5811309
• PubChem ID: 4192156
• Update Time: 2025-05-28

2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)-N-(3-methoxyphenyl)acetamide
• Acetamide, 2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-N-(3-methoxyphenyl)-
• 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• 2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• F0599-0206
• AKOS000992111
• 851132-20-2

• Inchi： 1S/C20H21N3O2S/c1-14-9-15(2)11-17(10-14)23-8-7-21-20(23)26-13-19(24)22-16-5-4-6-18(12-16)25-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key： GCWPWOGJSYFSJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 12.82±0.70(Predicted)

Additional information on 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 851132-20-2)

The compound 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 851132-20-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an imidazole ring, a sulfanyl bridge, and an acetamide moiety, which contribute to its potential applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its structural similarity to bioactive molecules, making it a subject of interest in drug discovery and molecular design.

In recent years, the demand for novel heterocyclic compounds like 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide has surged, driven by advancements in medicinal chemistry and precision agriculture. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or antimicrobial agents, topics frequently searched in academic and industrial databases. The presence of both 3,5-dimethylphenyl and 3-methoxyphenyl groups suggests possible interactions with biological targets, a hypothesis supported by computational docking studies.

The synthesis of CAS No. 851132-20-2 typically involves multi-step organic reactions, including imidazole ring formation, thioether linkage creation, and amide coupling. These methods align with green chemistry principles, a trending topic in sustainable science. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, addressing another common query among quality control professionals.

From a commercial perspective, this compound falls under the category of fine chemicals, with suppliers emphasizing its role in high-throughput screening libraries. Its structure-activity relationship (SAR) potential makes it relevant to discussions about personalized medicine and targeted therapies, frequently searched terms in biomedical contexts. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper lab protocols should always be followed.

Emerging applications of 2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide include its evaluation as a photosensitizer in material science and as a ligand in catalysis, areas gaining traction in nanotechnology forums. Patent literature reveals its inclusion in compositions for crop protection, responding to growing interest in eco-friendly agrochemicals.

For researchers investigating small molecule modulators or bioisosteres, this compound offers a versatile template. Its logP and hydrogen bonding capacity (frequently calculated parameters in drug design) suggest favorable pharmacokinetic properties. Collaborative studies between academia and industry continue to explore its derivatives, reflecting the compound's adaptability to modern combinatorial chemistry approaches.

In summary, CAS No. 851132-20-2 represents a compelling case study in functionalized imidazole derivatives, bridging gaps between synthetic chemistry and applied life sciences. Its multifaceted relevance ensures continued visibility in scientific literature and commercial catalogs alike.